Cas no 1443341-74-9 ((3,4-Difluoro-5-isobutoxyphenyl)methanol)

• Product Name: (3,4-Difluoro-5-isobutoxyphenyl)methanol
• CAS No: 1443341-74-9
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 4700526
• Update Time: 2025-10-30

(3,4-Difluoro-5-isobutoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluoro-5-isobutoxyphenyl)methanol
• 3-iso-Butoxy-4,5-difluorobenzyl alcohol

• Inchi： 1S/C11H14F2O2/c1-7(2)6-15-10-4-8(5-14)3-9(12)11(10)13/h3-4,7,14H,5-6H2,1-2H3
• InChI Key： SMBVQAKGNBFKPW-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(CO)C=C1OCC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3,4-Difluoro-5-isobutoxyphenyl)methanol

Comprehensive Overview of (3,4-Difluoro-5-isobutoxyphenyl)methanol (CAS No. 1443341-74-9)

(3,4-Difluoro-5-isobutoxyphenyl)methanol, with the CAS number 1443341-74-9, is a fluorinated aromatic alcohol that has garnered significant attention in pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, including a difluorinated phenyl ring and an isobutoxy side chain, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for synthesizing more complex molecules due to its reactivity and stability under various conditions.

In recent years, the demand for fluorinated compounds like (3,4-Difluoro-5-isobutoxyphenyl)methanol has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing trend in green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized. The compound's CAS no. 1443341-74-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its isobutoxy group also makes it a candidate for studying lipophilicity and membrane permeability, key factors in drug design.

One of the most discussed topics in organic chemistry today is the role of fluorinated intermediates in accelerating drug development. (3,4-Difluoro-5-isobutoxyphenyl)methanol exemplifies this trend, as its phenylmethanol core can be functionalized to create derivatives with tailored properties. Searches for "fluorinated phenyl alcohols" or "isobutoxy phenyl derivatives" often lead to this compound, highlighting its niche yet critical role. Additionally, its CAS no. 1443341-74-9 is associated with patents exploring its use in OLED materials and liquid crystals, showcasing its versatility beyond pharmaceuticals.

From a synthetic perspective, the difluoro substitution on the phenyl ring of (3,4-Difluoro-5-isobutoxyphenyl)methanol enhances its electron-withdrawing properties, making it valuable for cross-coupling reactions. This aligns with the broader interest in palladium-catalyzed transformations, a hot topic in organic synthesis. The compound's methanol group further allows for easy derivatization, catering to the demand for modular scaffolds in combinatorial chemistry. Its CAS no. 1443341-74-9 is thus a gateway to exploring structure-activity relationships in bioactive molecules.

In conclusion, (3,4-Difluoro-5-isobutoxyphenyl)methanol (CAS No. 1443341-74-9) represents a compelling case study in the intersection of fluorine chemistry and functional materials. Its multifaceted applications—from drug intermediates to advanced materials—underscore its importance in contemporary research. As the scientific community continues to prioritize efficient synthesis and diverse applications, this compound is poised to remain a focal point in both academic and industrial settings.